Cas no 4818-22-8 ((5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one)

• Product Name: (5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one
• CAS No: 4818-22-8
• MF: C₁₂H₁₁NOS₂
• MW: 249.351840257645
• MDL: MFCD04969075
• CID: 326032
• PubChem ID: 19619452
• Update Time: 2025-07-25

(5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-5-(2,4-Dimethylbenzylidene)-2-mercaptothiazol-4(5H)-one
• (5E)-5-(2,4-DIMETHYLBENZYLIDENE)-2-MERCAPTO-1,3-THIAZOL-4(5H)-ONE
• 4-Thiazolidinone,5-[(2,4-dimethylphenyl)methylene]-2-thioxo-
• 5-(2,4-dimethyl-benzylidene)-2-thioxo-thiazolidin-4-one
• (5E)-5-(2,4-dimethylbenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one(SALTDATA: FREE)
• 5-(2,4-Dimethylbenzyliden)rhodanin
• Albb-009133
• ART-CHEM-BB B018374
• CHEMBRDG-BB 3018374
• (5E)-5-[(2,4-dimethylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• MFCD04969075
• AKOS003240030
• AKOS000307447
• AKOS B018374
• 4818-22-8
• (5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one

• MDL： MFCD04969075
• Inchi： 1S/C12H11NOS2/c1-7-3-4-9(8(2)5-7)6-10-11(14)13-12(15)16-10/h3-6H,1-2H3,(H,13,14,15)/b10-6+
• InChI Key： FVAZWQJWDBXJSC-UXBLZVDNSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC(C)=CC=1C)=O)=S

Computed Properties

• Exact Mass: 249.02800
• Monoisotopic Mass: 249.02820632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 384.8°C at 760 mmHg
• Flash Point: 186.5°C
• Refractive Index: 1.688
• PSA: 93.53000
• LogP: 2.63910
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on (5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one

Introduction to (5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one (CAS No. 4818-22-8)

{(5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one} is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS No. 4818-22-8, belongs to the thiazole class of molecules, which are well-known for their broad spectrum of pharmacological effects. The presence of a sulfanyl group and a (2,4-dimethylbenzylidene) moiety in its structure imparts distinct chemical and biological characteristics, making it a subject of extensive research in drug discovery and development.

The molecular structure of (5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one consists of a central thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This core structure is flanked by the (2,4-dimethylbenzylidene) substituent at the 5-position and a sulfanyl group at the 2-position. The (5Z) designation indicates the geometry of the double bond within the thiazole ring system, which is trans. This specific arrangement of functional groups contributes to the compound's reactivity and interaction with biological targets.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in various therapeutic applications. Studies have shown that compounds containing the thiazole scaffold exhibit properties such as antimicrobial, anti-inflammatory, antioxidant, and anticancer activities. The sulfanyl group in (5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one plays a crucial role in these interactions by participating in hydrogen bonding and polar interactions with biological molecules.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have been exploring its pharmacological profile to identify new therapeutic targets. Preliminary studies suggest that (5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one may exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes. For instance, its ability to modulate enzyme activity related to inflammation and oxidative stress has been highlighted in several in vitro studies.

The (2,4-dimethylbenzylidene) moiety contributes to the compound's lipophilicity, which is an important factor in drug absorption and distribution. By balancing hydrophilic and lipophilic properties, this compound can potentially enhance its bioavailability and target specificity. Additionally, the trans configuration indicated by the (5Z) designation may influence its binding affinity and selectivity for biological targets.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like (5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one. Molecular docking simulations have been used to predict its interactions with various biological targets, providing insights into its mechanism of action. These computational approaches have complemented experimental studies by identifying promising lead compounds for further optimization.

In vivo studies have also begun to explore the pharmacological effects of this compound. Initial animal models have shown encouraging results regarding its safety profile and potential therapeutic benefits. These studies are crucial for understanding how (5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one behaves in a living organism and whether it can translate into clinical efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques have been employed to optimize the process, ensuring that the final product meets pharmaceutical standards. The development of efficient synthetic routes is essential for scaling up production and conducting further research.

As research continues to uncover new applications for thiazole derivatives, compounds like (5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one are likely to play a significant role in future drug development pipelines. Their unique structural features and demonstrated biological activity make them valuable candidates for further investigation.

The integration of traditional medicinal chemistry with modern biotechnological approaches has accelerated the discovery of novel therapeutic agents. By leveraging both experimental and computational methods, researchers can more rapidly identify promising compounds like CAS No. 4818-22-8 for clinical development.

In conclusion,(5Z)-5-(2,4-Dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one represents a fascinating example of how structural modifications can influence biological activity. Its potential as a pharmaceutical agent is supported by preliminary experimental and computational evidence. As research progresses，this compound will continue to be a subject of interest for scientists exploring new frontiers in drug discovery.